Cas no 2137779-24-7 (1-Oxa-4-azaspiro[5.5]undecane-4-carboxamide, 9-amino-N-ethyl-)

• Product Name: 1-Oxa-4-azaspiro[5.5]undecane-4-carboxamide, 9-amino-N-ethyl-
• CAS No: 2137779-24-7
• MF: C₁₂H₂₃N₃O₂
• MW: 241.329922914505
• CID: 5299155
• Update Time: 2025-07-23

1-Oxa-4-azaspiro[5.5]undecane-4-carboxamide, 9-amino-N-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-4-azaspiro[5.5]undecane-4-carboxamide, 9-amino-N-ethyl-

• Inchi： 1S/C12H23N3O2/c1-2-14-11(16)15-7-8-17-12(9-15)5-3-10(13)4-6-12/h10H,2-9,13H2,1H3,(H,14,16)
• InChI Key： BSJONWKJFOWQJI-UHFFFAOYSA-N
• SMILES： O1C2(CCC(N)CC2)CN(C(NCC)=O)CC1

Additional information on 1-Oxa-4-azaspiro[5.5]undecane-4-carboxamide, 9-amino-N-ethyl-

Introduction to 1-Oxa-4-azaspiro[5.5]undecane-4-carboxamide, 9-amino-N-ethyl- (CAS No. 2137779-24-7)

The compound 1-Oxa-4-azaspiro[5.5]undecane-4-carboxamide, 9-amino-N-ethyl- (CAS No. 2137779-24-7) represents a fascinating class of spirocyclic scaffolds that have garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, characterized by a spirocyclic arrangement of an oxacycle and an azacycle, make it a promising candidate for the development of novel bioactive molecules.

The molecular structure of this compound consists of a spiro[oxetane-4,4'-azabicyclo[5.5.0]undecane] core, which is further functionalized with an N-ethylamino group at the 9-position. This specific arrangement imparts distinct steric and electronic properties that can be leveraged to modulate biological activity. The spirocyclic nature of the molecule enhances its rigidity, which is often advantageous in achieving high binding affinity to biological targets.

In recent years, spirocyclic compounds have emerged as a privileged scaffold in medicinal chemistry due to their ability to exhibit favorable pharmacokinetic properties and reduced metabolic liability. The 1-Oxa-4-azaspiro[5.5]undecane-4-carboxamide, 9-amino-N-ethyl derivative exemplifies this trend, with its potential applications spanning multiple therapeutic areas.

One of the most compelling aspects of this compound is its potential as a precursor for the development of enzyme inhibitors. The spirocyclic core provides a stable framework that can be tailored to interact with specific enzymatic active sites. For instance, studies have shown that analogs of this scaffold can exhibit inhibitory activity against various proteases and kinases, which are key targets in the treatment of inflammatory diseases and cancer.

Recent advancements in computational chemistry have enabled the rational design of spirocyclic derivatives like 1-Oxa-4-azaspiro[5.5]undecane-4-carboxamide, 9-amino-N-ethyl by predicting their binding modes to biological targets. These computational approaches have been instrumental in identifying structural motifs that enhance binding affinity and selectivity. For example, molecular docking studies have highlighted the potential of this compound to interact with the active site of cyclooxygenase (COX), a critical enzyme in the prostaglandin synthesis pathway.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic accessibility despite its complex architecture. Key steps include the formation of the spirocyclic core through intramolecular cyclization reactions, followed by functionalization at the 9-position with an N-ethylamino group. These synthetic strategies have been optimized to ensure high yields and purity, making it feasible for large-scale production.

From a biological perspective, the N-ethylamino group in 1-Oxa-4-azaspiro[5.5]undecane-4-carboxamide plays a crucial role in modulating pharmacological activity. This moiety can enhance solubility and improve oral bioavailability, two critical factors for drug candidates. Additionally, the presence of both oxygen and nitrogen atoms in the spirocycle introduces hydrogen bonding opportunities with biological targets, further enhancing binding interactions.

Current research is exploring the potential of this scaffold as a lead compound for treating neurological disorders. The rigid spirocyclic structure is hypothesized to mimic natural neuroactive peptides, thereby facilitating interaction with neurotransmitter receptors. Preliminary studies have shown promising results in animal models, suggesting that derivatives of 1-Oxa-4-azaspiro[5.5]undecane-4-carboxamide could exhibit therapeutic effects in conditions such as Alzheimer's disease and Parkinson's disease.

The chemical stability of this compound under various conditions has also been thoroughly investigated. Spectroscopic techniques such as NMR and mass spectrometry have been employed to characterize its structure and confirm its integrity during storage and handling. These studies have demonstrated that 1-Oxa-4-azaspiro[5.5]undecane-4-carboxamide, 9-amino-N-ethyl remains stable under ambient conditions, making it suitable for further biochemical investigations.

In conclusion, 1-Oxa-4-azaspiro[5.5]undecane-4-carboxamide, 9-amino-N-ethyl (CAS No. 2137779-24-7) represents a structurally unique and biologically relevant compound with significant potential in drug discovery. Its spirocyclic core offers a versatile platform for designing molecules with enhanced binding affinity and selectivity against various biological targets. As research continues to uncover new applications for this scaffold, it is poised to play a pivotal role in the development of next-generation therapeutics.